Cas no 827587-96-2 (3-Pyridinecarboxamide, 6-amino-N-(2-aminoethyl)-)

• Product name: 3-Pyridinecarboxamide, 6-amino-N-(2-aminoethyl)-
• CAS No: 827587-96-2
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 683621
• PubChem ID: 58772618

3-Pyridinecarboxamide, 6-amino-N-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 6-amino-N-(2-aminoethyl)-
• 6-amino-N-(2-aminoethyl)pyridine-3-carboxamide
• DTXSID00729921
• SCHEMBL13403402
• 827587-96-2

• Inchi： InChI=1S/C8H12N4O/c9-3-4-11-8(13)6-1-2-7(10)12-5-6/h1-2,5H,3-4,9H2,(H2,10,12)(H,11,13)
• InChI Key： LBTOBWBAGYLWJL-UHFFFAOYSA-N
• SMILES： C1=CC(=NC=C1C(=O)NCCN)N

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94Ų